N-ethyl-N-{2-oxo-2-[2-(propan-2-yl)piperidin-1-yl]ethyl}prop-2-enamide
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Overview
Description
N-ethyl-N-{2-oxo-2-[2-(propan-2-yl)piperidin-1-yl]ethyl}prop-2-enamide is a chemical compound commonly known as fentanyl. It is a synthetic opioid that is highly potent and used for pain management in medical settings. Fentanyl is classified as a Schedule II controlled substance due to its high potential for abuse and dependence.
Mechanism of Action
Fentanyl acts on the mu-opioid receptors in the central nervous system, producing analgesia and sedation. It also has effects on other neurotransmitter systems, including dopamine and serotonin.
Biochemical and Physiological Effects:
Fentanyl produces a range of physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It can also cause side effects such as nausea, vomiting, and constipation. Fentanyl has a high potential for abuse and dependence, and overdose can be fatal.
Advantages and Limitations for Lab Experiments
Fentanyl is a useful tool for studying pain pathways and the effects of opioids on the central nervous system. However, its high potency and potential for abuse make it difficult to work with in the laboratory setting. Careful handling and strict safety protocols are necessary to ensure the safety of researchers.
Future Directions
Future research on fentanyl may focus on developing new opioid analgesics with improved safety profiles and reduced potential for abuse and dependence. Additionally, research may focus on understanding the mechanisms underlying fentanyl's analgesic effects and developing new therapies for pain management.
Synthesis Methods
Fentanyl is synthesized through a multistep process that involves the reaction of aniline with acetic anhydride to form N-phenylacetamide. This compound is then reacted with ethyl iodide to form N-ethyl-N-phenylacetamide. The final step involves the reaction of N-ethyl-N-phenylacetamide with propionyl chloride and piperidine to form N-ethyl-N-{2-oxo-2-[2-(propan-2-yl)piperidin-1-yl]ethyl}prop-2-enamide.
Scientific Research Applications
Fentanyl is commonly used in scientific research for its potent analgesic properties. It is used to study pain pathways and the effects of opioids on the central nervous system. Fentanyl is also used as a reference compound in the development of new opioid analgesics.
properties
IUPAC Name |
N-ethyl-N-[2-oxo-2-(2-propan-2-ylpiperidin-1-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-5-14(18)16(6-2)11-15(19)17-10-8-7-9-13(17)12(3)4/h5,12-13H,1,6-11H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMULWYHLDVINJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)N1CCCCC1C(C)C)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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